Cas no 187803-40-3 (Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)
187803-40-3 structure
Product Name:Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
CAS No:187803-40-3
MF:C19H34O3Si2
MW:366.642467975616
CID:1379472
PubChem ID:10915545
Update Time:2025-04-20
Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
- LWYUGNUUEVXQBO-UHFFFAOYSA-N
- A933971
- SCHEMBL717551
- 3,5-bis[(t-butyldimethylsilyl)oxy]benz-aldehyde
- 3,5-bis(tert-butyldimethylsilyloxy)benzaldehyde
- 187803-40-3
- 3,5-di(tert-butyldimethylsilyloxy)-benzaldehyde
- 3,5-di(tert-butyldimethylsilyloxy)benzaldehyde
- 3,5-Bis((tert-butyldimethylsilyl)oxy)benzaldehyde
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- Inchi: 1S/C19H34O3Si2/c1-18(2,3)23(7,8)21-16-11-15(14-20)12-17(13-16)22-24(9,10)19(4,5)6/h11-14H,1-10H3
- InChI Key: LWYUGNUUEVXQBO-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OC1C=C(C=O)C=C(C=1)O[Si](C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 366.20472
- Monoisotopic Mass: 366.20464801g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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